Cas no 62001-29-0 (N-(1H-benzotriazol-1-ylmethyl)aniline)

N-(1H-benzotriazol-1-ylmethyl)aniline is a benzotriazole derivative characterized by its versatile reactivity and stability, making it a valuable intermediate in organic synthesis. The compound features a benzotriazole moiety linked to an aniline group via a methylene bridge, enhancing its utility in nucleophilic substitution and coupling reactions. Its structural properties allow for applications in pharmaceuticals, agrochemicals, and material science, particularly as a precursor for heterocyclic compounds. The benzotriazole component contributes to its resistance to hydrolysis and oxidation, ensuring robustness under various reaction conditions. This compound is particularly advantageous in fine chemical synthesis due to its balanced reactivity and compatibility with diverse functional groups.

N-(1H-benzotriazol-1-ylmethyl)aniline structure

62001-29-0 structure

Product Name:N-(1H-benzotriazol-1-ylmethyl)aniline

CAS No:62001-29-0

MF:C₁₃H₁₂N₄

MW:224.26118183136

MDL:MFCD00160026

CID:955955

PubChem ID:24870294

Update Time:2025-11-02

N-(1H-benzotriazol-1-ylmethyl)aniline Chemical and Physical Properties

Names and Identifiers

- N-PHENYLBENZOTRIAZOLEMETHANAMINE
- N-(benzotriazol-1-ylmethyl)aniline
- (benzotriazolylmethyl)phenylamine
- 1-[(Phenylamino)methyl]benzotriazole
- AC1LC55X
- BIDD:GT0675
- CBDivE_001764
- Enamine_001073
- N-((1H-benzo[d][1,2,3]triazol-1-yl)methyl)aniline
- N-(1H-benzotriazol-1-ylmethyl)aniline
- N-Benzotriazol-1-ylmethyl-anilin
- N-benzotriazol-1-ylmethyl-aniline
- N-phenyl-1H-benzotriazolyl-1-methanamine
- N-Phenylbenzotriazolemethanamine, mixture of Bt1 and Bt2 isomers
- MFCD00160026
- AE-641/30196033
- HMS1397A17
- (1H-1,2,3-Benzotriazol-1-ylmethyl)phenylamine
- N-(1H-1,2,3-Benzotriazol-1-ylmethyl)aniline
- N-(1H-1,2,3-Benzotriazol-1-ylmethyl)aniline #
- n-phenyl-1h-benzotriazole-1-methanamine
- N-[(1H-1,2,3-benzotriazol-1-yl)methyl]aniline
- DTXSID80341064
- AKOS001013633
- SCHEMBL2494163
- CS-0367561
- XEZLZOGOVRJQMO-UHFFFAOYSA-N
- STK396393
- 1H-Benzotriazole-1-methanamine, N-phenyl-
- 62001-29-0
- MDL： MFCD00160026
- Inchi： 1S/C13H12N4/c1-2-6-11(7-3-1)14-10-17-13-9-5-4-8-12(13)15-16-17/h1-9,14H,10H2
- InChI Key： XEZLZOGOVRJQMO-UHFFFAOYSA-N
- SMILES： N1(CNC2C=CC=CC=2)C2C=CC=CC=2N=N1

Computed Properties

Exact Mass: 224.10636
Monoisotopic Mass: 224.106196400g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 42.7Å²

Experimental Properties

Color/Form: Not available
Melting Point: 137-143 °C (lit.)
PSA: 42.74
Solubility: Not available

N-(1H-benzotriazol-1-ylmethyl)aniline Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-36
Hazardous Material Identification：
Risk Phrases：36/37/38

N-(1H-benzotriazol-1-ylmethyl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N887675-10mg	N-(1H-benzotriazol-1-ylmethyl)aniline	62001-29-0		10mg	$ 50.00	2022-06-03
TRC	N887675-50mg	N-(1H-benzotriazol-1-ylmethyl)aniline	62001-29-0		50mg	$ 135.00	2022-06-03
TRC	N887675-100mg	N-(1H-benzotriazol-1-ylmethyl)aniline	62001-29-0		100mg	$ 210.00	2022-06-03
abcr	AB372236-1 g	N-(1H-Benzotriazol-1-ylmethyl)aniline; .	62001-29-0		1 g	€137.50	2023-07-19
eNovation Chemicals LLC	Y1245625-1g	N-PHENYLBENZOTRIAZOLEMETHANAMINE	62001-29-0	95%	1g	$685	2024-06-06
eNovation Chemicals LLC	Y1245625-5g	N-PHENYLBENZOTRIAZOLEMETHANAMINE	62001-29-0	95%	5g	$2970	2024-06-06
SHENG KE LU SI SHENG WU JI SHU	sc-236084-250mg	N-Phenylbenzotriazolemethanamine, mixture of Bt1 and Bt2 isomers,	62001-29-0		250mg	￥211.00	2023-09-05
abcr	AB372236-1g	N-(1H-Benzotriazol-1-ylmethyl)aniline; .	62001-29-0		1g	€688.00	2025-04-17
eNovation Chemicals LLC	Y1245625-100mg	N-PHENYLBENZOTRIAZOLEMETHANAMINE	62001-29-0	95%	100mg	$220	2024-06-06
SHENG KE LU SI SHENG WU JI SHU	sc-236084-250 mg	N-Phenylbenzotriazolemethanamine, mixture of Bt1 and Bt2 isomers,	62001-29-0		250MG	￥211.00	2023-07-10